Cas no 2172547-80-5 (7-methyl-6-azatricyclo3.2.1.0,2,4octane)

• Product Name: 7-methyl-6-azatricyclo3.2.1.0,2,4octane
• CAS No: 2172547-80-5
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 6429519
• PubChem ID: 165592141
• Update Time: 2025-05-18

7-methyl-6-azatricyclo3.2.1.0,2,4octane Chemical and Physical Properties

Names and Identifiers

• 7-methyl-6-azatricyclo3.2.1.0,2,4octane
• 2172547-80-5
• 7-methyl-6-azatricyclo[3.2.1.0,2,4]octane
• EN300-1653455

• Inchi： 1S/C8H13N/c1-4-5-3-8(9-4)7-2-6(5)7/h4-9H,2-3H2,1H3
• InChI Key： AWRMLBRMGKYNDJ-UHFFFAOYSA-N
• SMILES： N1C(C)C2CC1C1CC12

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12Ų

Additional information on 7-methyl-6-azatricyclo3.2.1.0,2,4octane

Introduction to 7-methyl-6-azatricyclo3.2.1.0,2,4octane (CAS No: 2172547-80-5)

7-methyl-6-azatricyclo3.2.1.0,2,4octane is a complex organic compound with a unique tricyclic structure featuring an azacycloalkane core. This molecule, identified by its Chemical Abstracts Service (CAS) number 2172547-80-5, has garnered significant attention in the field of medicinal chemistry due to its distinct structural features and potential biological activities. The compound's tricyclic framework, combined with the presence of a nitrogen atom in the azacycloalkane ring, makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 7-methyl-6-azatricyclo3.2.1.0,2,4octane is characterized by its high degree of complexity, which arises from the interplay of three fused rings. This configuration not only contributes to the molecule's rigidity but also creates specific spatial constraints that can influence its interactions with biological targets. The introduction of a methyl group at the 7-position and the incorporation of an azacycloalkane ring at the 6-position further enhance its structural diversity, making it a versatile scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in tricyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets compared to linear or bicyclic analogs. The nitrogen atom in the azacycloalkane ring of 7-methyl-6-azatricyclo3.2.1.0,2,4octane is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological partners. These features make the compound an attractive starting point for designing molecules with specific pharmacological properties.

One of the most compelling aspects of 7-methyl-6-azatricyclo3.2.1.0,2,4octane is its potential application in the development of novel therapeutic agents. The compound's unique structural features have led researchers to investigate its interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. Preliminary studies have suggested that derivatives of this molecule may exhibit promising activities in areas such as inflammation modulation and pain management.

The synthesis of 7-methyl-6-azatricyclo3.2.1.0,2,4octane presents both challenges and opportunities for synthetic chemists. The tricyclic framework requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with increasing efficiency and scalability.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activities of 7-methyl-6-azatricyclo3.2.1.0,2,4octane. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These insights have guided experimental efforts and helped prioritize which derivatives are most likely to exhibit desirable pharmacological properties.

The pharmacological profile of 7-methyl-6-azatricyclo3.2.1.0,2,4octane is still under active investigation, but early findings are encouraging. Researchers are exploring how modifications to the molecule's structure can fine-tune its biological activity without compromising its overall stability or solubility profile.

In conclusion,7-methyl-6-azatricyclo3.2.1.0,2,4octane (CAS No: 2172547-80-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities.